6-nitro-2-(1,3-thiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: 6-nitro-2-(1,3-thiazol-2-yl)benzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C15H7N3O4S/c19-13-9-3-1-2-8-11(18(21)22)5-4-10(12(8)9)14(20)17(13)15-16-6-7-23-15/h1-7H
• InChI Key: BLZSQODEQZHCBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC3=C2C(=C1)C(=O)N(C3=O)C4=NC=CS4)[N+](=O)[O-]
• Molecular Formula: C15H7N3O4S
• Molecular Weight: 325.3 g/mol

Description

6-nitro-2-(1,3-thiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione is a heterocyclic compound that features a nitro group, a thiazole ring, and a benzoisoquinoline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-nitro-2-(1,3-thiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized by reacting a suitable α-haloketone with thiourea under basic conditions.

Construction of the Benzoisoquinoline Core: The benzoisoquinoline core can be constructed through a Pictet-Spengler reaction, where an aromatic aldehyde reacts with an amine in the presence of an acid catalyst.

Introduction of the Nitro Group: The nitro group can be introduced via nitration using a mixture of concentrated nitric acid and sulfuric acid.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The nitro group can undergo nucleophilic aromatic substitution reactions, where nucleophiles such as amines or thiols replace the nitro group.

Cyclization: The compound can undergo cyclization reactions to form various fused ring systems.

Common Reagents and Conditions

Reducing Agents: Hydrogen gas with palladium catalyst, sodium borohydride.

Nucleophiles: Amines, thiols.

Catalysts: Palladium on carbon, acid catalysts.

Major Products

Amino Derivatives: Formed by reduction of the nitro group.

Substituted Derivatives: Formed by nucleophilic aromatic substitution.

Scientific Research Applications

Medicinal Chemistry: It can be used as a scaffold for the development of new drugs, particularly those targeting cancer and infectious diseases.

Materials Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Biological Studies: It can be used as a probe to study biological processes involving nitro and thiazole groups.

Mechanism of Action

The mechanism of action of 6-nitro-2-(1,3-thiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione involves its interaction with biological targets such as enzymes and receptors. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular macromolecules, leading to cytotoxic effects. The thiazole ring can interact with specific protein targets, modulating their activity.

Comparison with Similar Compounds

Similar Compounds

6-nitro-2,3-dihydroimidazo[2,1-b][1,3]thiazoles: These compounds share the nitro and thiazole functionalities but have a different core structure.

4-methyl-6-nitro-2-oxo-2H-chroman-7yl-2-(4-(4-fluorophenyl)-6-phenyl-2H-1,3-thiazin-2-yl-amino)acetates: These compounds also feature a nitro group and a thiazole ring but differ in their overall structure.

Uniqueness

6-nitro-2-(1,3-thiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione is unique due to its combination of a benzoisoquinoline core with a nitro group and a thiazole ring. This unique structure imparts specific chemical and biological properties that are not found in other similar compounds.